Cas no 1219945-16-0 (2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile
• CAS No: 1219945-16-0
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• CID: 3162997
• PubChem ID: 66962935
• Update Time: 2025-07-29

2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-a,a-dimethyl-1H-Indole-3-acetonitrile
• 2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile
• 1219945-16-0
• MLHGADQCYWNLJU-UHFFFAOYSA-N
• SCHEMBL1243594
• F50670

• Inchi： 1S/C12H11FN2/c1-12(2,7-14)10-6-15-11-5-8(13)3-4-9(10)11/h3-6,15H,1-2H3
• InChI Key： MLHGADQCYWNLJU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2C(C#N)(C)C

Computed Properties

• Exact Mass: 202.09062652g/mol
• Monoisotopic Mass: 202.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles